Cas no 2228503-67-9 (1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228503-67-9
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 5881823
• PubChem ID: 165970816
• Update Time: 2025-10-29

1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine
• EN300-1753422
• 1-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-2,2-dimethylcyclopropan-1-amine
• 2228503-67-9

• Inchi： 1S/C15H26N2/c1-10(2)8-17-11(3)7-13(12(17)4)15(16)9-14(15,5)6/h7,10H,8-9,16H2,1-6H3
• InChI Key： MHRYQOSKULYGJM-UHFFFAOYSA-N
• SMILES： NC1(C2C=C(C)N(CC(C)C)C=2C)CC1(C)C

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31Ų

Additional information on 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine

Chemical Profile of 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228503-67-9)

The compound 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine, identified by its CAS number 2228503-67-9, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. Its unique structural framework, characterized by a pyrrol ring fused with a dimethylcyclopropane moiety, makes it a subject of interest for scientists exploring novel biochemical interactions.

This heterocyclic amine features a highly substituted pyrrole core, which is often employed in medicinal chemistry due to its ability to engage with biological targets such as enzymes and receptors. The presence of multiple alkyl groups, including 2-methylpropyl substituents, suggests potential for lipophilicity and metabolic stability—crucial attributes in drug design. The dimethylcyclopropane component adds rigidity to the molecular structure, which can influence both binding affinity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological systems. Studies indicate that the pyrrole ring in this compound can serve as a scaffold for modulating enzyme activity, particularly in pathways related to inflammation and metabolism. The electron-rich nature of the pyrrole nitrogen allows for hydrogen bonding or coordination interactions with metal ions, which may be exploited in therapeutic applications.

The dimethylcyclopropane moiety is particularly noteworthy for its potential role in enhancing binding selectivity. This structural feature can create steric constraints that improve target specificity while minimizing off-target effects—a key consideration in modern drug development. Comparative studies with closely related analogs have shown that variations in the alkyl substituents can significantly alter pharmacodynamic profiles, making this compound a promising candidate for further investigation.

In the context of current pharmaceutical research, molecules like 1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine are being scrutinized for their potential in treating neurological disorders and autoimmune conditions. The pyrrole scaffold is well-documented for its presence in bioactive natural products and drug candidates targeting neurotransmitter systems. Additionally, the amine functionality provides a site for derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability.

Experimental techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional structure of this compound. These insights have guided efforts to optimize its chemical space for improved efficacy. For instance, modifications to the methyl groups could enhance metabolic resilience or reduce immunogenicity—a critical factor in drug safety assessments.

The integration of machine learning models has further accelerated the discovery process by predicting how structural modifications will impact biological activity. Predictive models trained on large datasets of similar compounds have suggested that minor adjustments to the pyrrole nitrogen or the cyclopropane ring could yield derivatives with enhanced therapeutic potential. Such computational approaches are becoming indispensable tools in modern medicinal chemistry pipelines.

Preclinical studies have begun to explore the pharmacological relevance of this compound. Initial assays indicate that it exhibits moderate affinity for certain enzyme targets without significant cross-interaction with known off-target proteins. These findings align with theoretical predictions derived from quantum mechanical calculations, reinforcing confidence in the compound’s viability as a lead structure.

The synthesis of this molecule presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies involving transition-metal catalysis have been employed to construct the cyclopropane ring with high precision. Such techniques are essential for ensuring enantiopurity—a critical parameter when evaluating biological activity due to potential differences between enantiomeric forms.

Future directions may involve exploring derivatives of this compound through structure-based drug design (SBDD). By leveraging crystallographic data of target proteins bound to similar scaffolds, researchers can rationalize modifications aimed at improving binding kinetics or expanding therapeutic spectrum. The combination of experimental validation and computational modeling will be key to unlocking its full potential.

In summary,1-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228503-67-9) stands as an exemplar of innovative molecular design in pharmaceutical research. Its unique structural attributes—particularly the interplay between the pyrrole and dimethylcyclopropane moieties—position it as a valuable scaffold for developing next-generation therapeutics targeting complex diseases.